Cas no 53602-90-7 (Adenosine 5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-
• CAS No: 53602-90-7
• MF: C₁₆H₃₀N₇O₁₃P₃
• MW: 621.369785785675
• CID: 356872
• Update Time: 2024-01-28

Adenosine 5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-
• 8-[(6- Aminohexyl)amino]adenosine 5'-triphosphate
• 8-[(6-Aminohexyl)amino]-ATP
• 8-[(6-Aminohexyl)amino]adenosine 5'-(tetrahydrogen triphosphate)
• 8-[(6-Aminohexyl)amino]-ATP
• 8-[(6-Aminohexyl)amino]adenosine 5'-triphosphate

• Inchi： 1S/C16H30N7O13P3/c17-5-3-1-2-4-6-19-16-22-10-13(18)20-8-21-14(10)23(16)15-12(25)11(24)9(34-15)7-33-38(29,30)36-39(31,32)35-37(26,27)28/h8-9,11-12,15,24-25H,1-7,17H2,(H,19,22)(H,29,30)(H,31,32)(H2,18,20,21)(H2,26,27,28)/t9-,11-,12-,15-/m1/s1
• InChI Key： SVIVXJAAFJJUEO-SDBHATRESA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2NCCCCCCN)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 621.1117

Experimental Properties

• Density: 2.14±0.1 g/cm3(Predicted)
• Boiling Point: 966.9±75.0 °C(Predicted)
• PSA: 317.18
• pka: 0.97±0.50(Predicted)